N-(2-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide

• IUPAC Name: N-(2-methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide
• InChI: InChI=1S/C18H23N5O/c1-13-5-3-4-6-16(13)22-18(24)23-9-7-15(8-10-23)21-17-11-14(2)19-12-20-17/h3-6,11-12,15H,7-10H2,1-2H3,(H,22,24)(H,19,20,21)
• InChI Key: KPBFTSRZUPXGOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCC(CC2)NC3=NC=NC(=C3)C
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

N-(2-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide, also known as MP-4-AM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine and agriculture. MP-4-AM is a member of the piperidine family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide is not fully understood. However, it is believed that this compound exerts its biological effects by interacting with specific molecular targets in cells. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. For example, this compound has been shown to reduce the production of inflammatory mediators such as prostaglandins, which are involved in the development of pain and inflammation. Additionally, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which could be useful in the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide is its diverse biological activities, which make it a potential candidate for the development of new drugs and agricultural products. Additionally, this compound is relatively easy to synthesize, making it readily available for laboratory experiments.
However, one of the limitations of this compound is its potential toxicity, which could limit its use in certain applications. Additionally, the exact mechanism of action of this compound is not fully understood, which could limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on N-(2-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide. One potential direction is the development of new drugs that target specific molecular pathways affected by this compound. Additionally, research could focus on the development of new agricultural products that are effective against a wide range of weeds.
Another potential direction is the investigation of the potential side effects of this compound, which could help to inform its safe use in various applications. Finally, research could focus on the development of new synthesis methods for this compound, which could improve its availability and reduce its cost.

Synthesis Methods

The synthesis of N-(2-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide involves the reaction of 2-methylphenylpiperidine with 6-methylpyrimidin-4-amine in the presence of a suitable coupling agent such as N,N'-carbonyldiimidazole (CDI) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting intermediate is then coupled with 1-carboxylic acid to form the final product.

Scientific Research Applications

N-(2-Methylphenyl)-4-[(6-methylpyrimidin-4-yl)amino]piperidine-1-carboxamide has been extensively studied for its potential applications in various fields such as medicine and agriculture. In medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, this compound has been shown to have antitumor and antimicrobial activities, which could be useful in the development of new cancer and antibiotic therapies.
In agriculture, this compound has been shown to have herbicidal properties, making it a potential candidate for the development of new herbicides that are effective against a wide range of weeds.